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Compound of Interest

Compound Name: 17-GMB-APA-GA

Cat. No.: B15603847

Essential Safety and Handling Guide for 17-
GMB-APA-GA

Disclaimer: A specific Safety Data Sheet (SDS) for 17-GMB-APA-GA is not publicly available.
This guidance is based on the safety protocols for its parent compound, Geldanamycin, and
general best practices for handling potent, research-grade bioactive molecules.[1][2][3] It is
imperative to supplement this information with a thorough risk assessment conducted by
qualified personnel within your institution.

Compound Information

17-GMB-APA-GA, with the full chemical name 17-(3-(4-
Maleimidobutyrcarboxamido)propylamino)-demethoxygeldanamycin, is an analog of
Geldanamycin and functions as an inhibitor of Heat Shock Protein 90 (Hsp90).[4] It is intended
for laboratory research use only and is not for diagnostic or therapeutic applications.[4]
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Identifier

Value

Full Chemical Name

17-(3-(4-
Maleimidobutyrcarboxamido)propylamino)-

demethoxygeldanamycin

Synonym 17-GMB-APA-GA
Molecular Formula C39H53N5011
Molecular Weight 767.87 g/mol
Primary Target Hsp90

Personal Protective Equipment (PPE)

Given the potent biological activity of Hsp90 inhibitors, a comprehensive PPE strategy is

mandatory to prevent exposure through inhalation, ingestion, or skin contact.[2][3]
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Protection Level

Required PPE

Specifications & Best
Practices

Primary Engineering Control

Certified Chemical Fume Hood

All handling of the solid
compound and preparation of
solutions must be performed in
a certified chemical fume hood

to minimize inhalation risk.

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. Change the
outer pair immediately upon
any sign of contamination. Do
not wear gloves outside of the

laboratory.

Body Protection

Laboratory Coat with Cuffs

A buttoned, long-sleeved
laboratory coat with tight-fitting
cuffs is required. The coat
should be dedicated to work
with this compound and

laundered professionally.

Eye Protection

Safety Goggles

Chemical splash goggles are
mandatory to protect against
splashes or aerosols. Standard

safety glasses are insufficient.

Respiratory Protection

NIOSH-approved Respirator

If there is any risk of
aerosolization outside of a
fume hood, a NIOSH-approved
N95 or higher-level respirator

is required.

Experimental Protocol: Safe Handling and
Preparation of Stock Solutions
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This protocol outlines the step-by-step procedure for safely handling 17-GMB-APA-GA powder
and preparing a stock solution.

Materials:

17-GMB-APA-GA (solid)

e Anhydrous DMSO (or other appropriate solvent)
» Certified Chemical Fume Hood

o Calibrated analytical balance

e Fume hood-compatible vortex mixer

o Sterile, capped vials

» Pipettes and sterile, filtered pipette tips

o Appropriate waste disposal containers
Procedure:

e Preparation:

o Don all required PPE as detailed in the table above.

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Decontaminate the work surface within the fume hood.
o Assemble all necessary materials inside the fume hood.
e Weighing the Compound:

o Carefully open the vial containing 17-GMB-APA-GA inside the fume hood.
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o Using a clean spatula, weigh the desired amount of the compound onto weighing paper on
a calibrated analytical balance placed within the fume hood.

o Avoid any rapid movements that could cause the powder to become airborne.

e Solubilization:
o Transfer the weighed compound into a sterile, capped vial.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration.

o Secure the cap tightly on the vial.

o Gently swirl the vial to dissolve the compound. A brief vortex at low speed may be used if
necessary.

e Storage:

o Clearly label the vial with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution at -20°C or as recommended by the supplier.
o Decontamination and Waste Disposal:

o Wipe down all surfaces inside the fume hood with an appropriate deactivating solution
(e.g., 10% bleach solution followed by 70% ethanol) and then clean water.

o Dispose of all contaminated materials (gloves, pipette tips, weighing paper, empty vials) in
a designated hazardous chemical waste container.

Disposal Plan

Proper disposal of 17-GMB-APA-GA and associated contaminated materials is crucial to
prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container for

Unused Solid Compound _
hazardous chemical waste.

Place in a designated hazardous waste

Contaminated Labware (e.g., pipette tips, vials) o )
container immediately after use.

Collect in a sealed, labeled hazardous waste

Aqueous Waste Solutions ) ]
container. Do not pour down the drain.

Collect in a designated, sealed container for

Solvent-based Waste Solutions
flammable/hazardous solvent waste.

General Disposal Guidelines:
» All waste must be disposed of in accordance with local, state, and federal regulations.

e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

e Never mix incompatible waste streams.

Emergency Procedures
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Exposure Type

Immediate Action

Skin Contact

Immediately remove contaminated clothing and
wash the affected area with copious amounts of
soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is
small, and you are trained to do so, contain the
spill with an absorbent material. Decontaminate
the area with a suitable deactivating agent. For
large spills, evacuate the lab and contact your

institution's EHS department.

Diagrams
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Caption: Workflow for Safe Handling and Preparation of 17-GMB-APA-GA.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15603847?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Perspral Protective Equipfent Engigeering Controls AdministrativéGontrols
Double Gloves Goggles Respirator (if needed) Chemical Fume Hood Standard Operating Procedure EHS Consultation

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls for Handling 17-GMB-APA-GA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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